Cas no 957065-95-1 (2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole)

• Product Name: 2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole
• CAS No: 957065-95-1
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD09878393
• CID: 802765
• PubChem ID: 26966991
• Update Time: 2025-05-22

2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(3-bromophenyl)-5-propyl-
• AKOS011362381
• A858879
• MFCD09878393
• BS-22740
• CS-0211845
• EN300-1178452
• 957065-95-1
• DTXSID20650324

• MDL： MFCD09878393
• Inchi： 1S/C11H11BrN2O/c1-2-4-10-13-14-11(15-10)8-5-3-6-9(12)7-8/h3,5-7H,2,4H2,1H3
• InChI Key： MOGZBGQHSPXLMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(CCC)O1

Computed Properties

• Exact Mass: 266.00500
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.409
• Boiling Point: 363.4°Cat760mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.559
• PSA: 38.92000
• LogP: 3.45160

2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole Security Information

• Hazardous Material Identification：

Additional information on 2-(3-Bromophenyl)-5-propyl-1,3,4-oxadiazole

2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole: A Comprehensive Overview

2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole, identified by the CAS Registry Number 957065-95-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an oxadiazole moiety. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is known for its stability and versatile reactivity, making it a valuable component in various chemical applications.

The synthesis of 2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving scalability. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxadiazole ring while maintaining the integrity of the bromophenyl substituent.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The bromine atom on the aromatic ring serves as a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For example, substitution reactions can introduce additional functional groups that enhance the compound's electronic properties or improve its compatibility with other materials.

Recent studies have explored the use of 2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole in organic electronics. Its ability to form stable charge transfer complexes with other organic semiconductors has made it a candidate for use in thin-film transistors and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into device architectures can lead to improved charge carrier mobility and enhanced device performance.

In addition to its electronic applications, this compound has shown potential in medicinal chemistry. The oxadiazole moiety is known to exhibit bioactivity in various biological systems, and the presence of a bromine atom further enhances its pharmacological properties. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

The environmental impact of 2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole has also been a topic of interest among researchers. Studies on its biodegradation pathways suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 2-(3-Bromophenyl)-5-propyl-1,3,4-Oxadiazole (CAS No: 957065-95-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry and materials science.